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Compound of Interest

Compound Name: LEWATIT TP-214

Cat. No.: B1166751 Get Quote

An In-depth Technical Guide to LEWATIT® TP-214: Physical and Chemical Properties for

Researchers and Scientists

Introduction
LEWATIT® TP-214 is a macroporous chelating ion exchange resin specifically designed for the

selective removal of mercury and precious metals.[1][2] Its unique properties, stemming from a

styrene-divinylbenzene matrix and thiourea functional groups, make it a valuable tool in various

industrial and research applications, including hydrometallurgy, environmental remediation, and

analytical chemistry.[1] This technical guide provides a comprehensive overview of the physical

and chemical properties of LEWATIT® TP-214, along with a typical experimental workflow for

its application.

Physical and Chemical Properties
The performance of LEWATIT® TP-214 is dictated by its distinct physical and chemical

characteristics. These properties are summarized in the tables below.

Physical Properties
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Property Value

Matrix Macroporous styrene-divinylbenzene copolymer

Functional Group Thiourea[1]

Physical Form Macroporous beads[3]

Particle Size 400-1250 μm

Moisture Content 43-48%

Loss on Drying (110 °C) 40-60%

Chemical Properties and Operating Parameters
Property Value

Ionic Form -

Total Capacity 1.0 meq/mL (wetted bed volume)

Selectivity
Hg²+ > Ag⁺ > Au⁺/³⁺ > Pt²⁺/⁴⁺ > Cu²⁺ > Pb²⁺/⁴⁺

> Bi²⁺ > Sn²⁺ > Zn²⁺ > Cd²⁺ > Ni²⁺[1]

Flash Point Not applicable[4]

Storage Class 11 - Combustible Solids[4]

Experimental Protocols
While specific experimental protocols can vary based on the application, a general workflow for

the use of LEWATIT® TP-214 in a laboratory setting for metal ion removal from an aqueous

solution is outlined below. This protocol is a synthesis of best practices for ion exchange

chromatography.

1. Resin Preparation (Pre-conditioning):

Objective: To ensure the resin is free of impurities and is in a chemically ready state for use.

Procedure:
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Measure the required amount of LEWATIT® TP-214 resin.

Wash the resin with deionized water to remove any fine particles. A typical procedure

involves creating a slurry of the resin in water, allowing the beads to settle, and decanting

the supernatant. Repeat this process until the supernatant is clear.

To ensure the functional groups are fully protonated, wash the resin with a dilute acid (e.g.,

0.1 M HCl).

Rinse the resin with deionized water until the effluent is neutral (pH ~7).

2. Column Packing:

Objective: To create a homogenous and stable resin bed for optimal interaction with the

sample solution.

Procedure:

Prepare a slurry of the pre-conditioned resin in deionized water.

Pour the slurry into a suitable chromatography column, ensuring no air bubbles are

trapped within the resin bed.

Allow the resin to settle and the excess water to drain. The top of the resin bed should be

kept covered with a small amount of water to prevent it from drying out.

3. Sample Loading:

Objective: To pass the sample solution through the resin bed for the selective binding of

target metal ions.

Procedure:

Carefully apply the sample solution to the top of the resin bed.

Allow the solution to percolate through the column at a controlled flow rate. The optimal

flow rate will depend on the specific application and should be determined empirically.

Slower flow rates generally lead to better binding efficiency.
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4. Elution (Stripping of Metals - if recovery is desired):

Objective: To remove the bound metal ions from the resin.

Note: For many applications involving mercury, regeneration is not recommended, and the

resin is often incinerated for metal recovery or disposal.[1]

Procedure (General):

Pass an appropriate eluent through the column. The choice of eluent depends on the

metal being recovered. For precious metals, a solution of thiourea in dilute acid is often

effective.

Collect the eluate containing the concentrated metal ions for further analysis or

processing.

5. Regeneration (for non-mercury applications):

Objective: To return the resin to its initial state for reuse.

Procedure:

Wash the column with a strong acid (e.g., 1 M HCl) to remove any remaining metal ions.

Rinse the column thoroughly with deionized water until the effluent is neutral.

Diagrams
The following diagrams illustrate the logical relationships of LEWATIT® TP-214's properties

and a typical experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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